Cas no 1342203-40-0 (4-(Tert-butoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(Tert-butoxy)butane-1-sulfonyl chloride
• CAS No: 1342203-40-0
• MF: C₈H₁₇ClO₃S
• MW: 228.736780881882
• CID: 5159161
• PubChem ID: 64197965
• Update Time: 2025-06-28

4-(Tert-butoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Tert-butoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(1,1-dimethylethoxy)-

• Inchi： 1S/C8H17ClO3S/c1-8(2,3)12-6-4-5-7-13(9,10)11/h4-7H2,1-3H3
• InChI Key： KKNCRTDOKLROPS-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(Tert-butoxy)butane-1-sulfonyl chloride

4-(Tert-butoxy)butane-1-sulfonyl chloride (CAS No. 1342203-40-0): A Comprehensive Overview

4-(Tert-butoxy)butane-1-sulfonyl chloride (CAS No. 1342203-40-0) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure and reactivity, has found applications in a variety of advanced research and industrial processes.

The molecular formula of 4-(Tert-butoxy)butane-1-sulfonyl chloride is C₉H₁₈O₃S, and its molecular weight is approximately 206.3 g/mol. The compound features a tert-butoxy group attached to a butane chain, with a sulfonyl chloride functional group at the terminal position. This combination of functional groups imparts unique properties to the molecule, making it an attractive reagent for various chemical transformations.

In recent years, 4-(Tert-butoxy)butane-1-sulfonyl chloride has been extensively studied for its role in the synthesis of complex organic molecules and pharmaceutical intermediates. One of the key applications of this compound is in the preparation of sulfonamides, which are important classes of compounds with a wide range of biological activities. Sulfonamides are widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents.

The reactivity of the sulfonyl chloride group in 4-(Tert-butoxy)butane-1-sulfonyl chloride allows it to readily undergo nucleophilic substitution reactions, making it a valuable reagent for the introduction of sulfonamide functionalities into target molecules. This property has been exploited in the synthesis of various bioactive compounds, including those with potential anticancer and antiviral properties.

Beyond its applications in pharmaceutical research, 4-(Tert-butoxy)butane-1-sulfonyl chloride has also found use in materials science. The compound can be employed in the synthesis of functional polymers and coatings, where its unique chemical properties contribute to enhanced material performance. For example, sulfonated polymers derived from this compound have shown promise in applications such as ion exchange membranes and catalytic supports.

In addition to its synthetic utility, the stability and handling characteristics of 4-(Tert-butoxy)butane-1-sulfonyl chloride make it a preferred choice for many laboratory-scale and industrial processes. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is also important to handle this compound with appropriate safety measures due to its reactivity with water and other nucleophiles.

The latest research on 4-(Tert-butoxy)butane-1-sulfonyl chloride has focused on optimizing its synthetic routes and exploring new applications. For instance, recent studies have investigated the use of this compound in click chemistry reactions, where it serves as a highly efficient coupling agent for the formation of complex molecular architectures. These advancements have further expanded the utility of 4-(Tert-butoxy)butane-1-sulfonyl chloride in both academic and industrial settings.

In conclusion, 4-(Tert-butoxy)butane-1-sulfonyl chloride (CAS No. 1342203-40-0) is a multifaceted compound with significant potential in various fields of chemistry and materials science. Its unique chemical structure and reactivity make it an indispensable reagent for synthetic chemists and researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to grow even further.